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Compound of Interest

Compound Name: 7-Chloro-2-ethyl-1H-indene

CAS No.: 468756-78-7

Cat. No.: B1365319 Get Quote

Executive Hazard Assessment
7-Chloro-2-ethyl-1H-indene (CAS: 468756-78-7) is a halogenated aromatic hydrocarbon.[1]

While specific flash point and toxicity data for this exact isomer are often proprietary, its

structural analogs (indene, 2-chloroindene) dictate that it must be handled as a Classified

Halogenated Organic Solvent.[1]

Failure to segregate this compound correctly does not just violate EPA regulations; it creates

downstream risks of dioxin formation during incineration and compromises the integrity of non-

halogenated waste streams.

Core Hazard Profile (Derived from Structural Analogs)
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Property Hazard Classification Operational Implication

Flammability
Likely Combustible (Class IIIA

or IIIB)

Store away from oxidizers.[1]

Ground all transfer equipment.

[1]

Reactivity Indene double bond

Potential for polymerization or

peroxide formation upon

prolonged air exposure.[1]

Toxicity Halogenated Organic

High probability of

hepatotoxicity and aquatic

toxicity.[1] Zero drain disposal.

Waste Class HALOGENATED

CRITICAL: Do not mix with

acetone, ethanol, or non-

chlorinated solvents.

Regulatory Classification & Waste Characterization
Before leaving the bench, you must characterize the waste stream. This compound falls under

specific RCRA (Resource Conservation and Recovery Act) scrutiny due to its chlorine content.

[1]

RCRA Status: While not explicitly P-listed or U-listed by specific name, it is regulated as a

Characteristic Waste if ignitable (D001) or toxic (D018-D043 series via TCLP), but

universally managed as Halogenated Solvent Waste.[1]

Destruction Method: High-temperature incineration (>1100°C) with acid gas scrubbing.[1]

The "Red Line" Rule: If a waste container contains >1% halogenated content, the entire

container must be classified as halogenated.

Operational Disposal Protocol (Step-by-Step)
Phase 1: Bench-Level Segregation[1]

Objective: Prevent cross-contamination of waste streams.
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Container Selection: Use Amber Glass or High-Density Polyethylene (HDPE).[1] Avoid low-

density plastics which may swell upon prolonged contact with aromatic halides.[1]

Step 1.1: Quenching (If Reactive) If the 7-Chloro-2-ethyl-1H-indene is part of a reaction

mixture (e.g., with Lewis acids or unreacted reagents):

Cool the reaction vessel to 0°C.

Slowly quench with the appropriate agent (usually sat.[1] NH₄Cl or water) to deactivate

reactive intermediates.[1]

Separate the organic phase.[1][2] The organic phase is your Halogenated Waste.

Step 1.2: pH Adjustment Ensure the waste stream is neutral (pH 5–9).[1] Acidic halogenated

waste can generate HCl gas in storage drums; alkaline waste can induce polymerization of the

indene core.[1]

Phase 2: Waste Accumulation
Step 2.1: Labeling Affix a hazardous waste tag immediately upon the first drop entering the

container.

Must Read: "HAZARDOUS WASTE - HALOGENATED SOLVENT"[1][3]

Constituents: List "7-Chloro-2-ethyl-1H-indene" explicitly. Do not use abbreviations like "Cl-

Indene."

Step 2.2: The Segregation Workflow (Visualized) Follow this decision logic to ensure the waste

ends up in the correct stream.
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Waste Generation:
7-Chloro-2-ethyl-1H-indene

Is the compound pure
or in organic solvent?

Is it an aqueous
extraction layer?

No (Aqueous Mix)

Does mix contain
>1% Halogens?

Yes (Organic)

DESTINATION C:
Aqueous Waste
(Trace Organics)

Trace contamination only

DESTINATION A:
Halogenated Waste Stream

(High Temp Incineration)

Yes (Critical Path)

DESTINATION B:
Non-Halogenated Waste

(Fuels Blending)

No (Unlikely for this chemical)

Click to download full resolution via product page

Figure 1: Segregation Logic Flow.[1] Note that any organic stream containing 7-Chloro-2-
ethyl-1H-indene defaults to Destination A (Red).[1]

Spill Response Protocol (Small Scale < 500mL)
In the event of a bench spill, immediate containment is required to prevent volatilization and

surface permeation.[1]

Evacuate & Ventilate: Clear the immediate area.[1] Indene derivatives can be respiratory

irritants.[1][4]

PPE Upgrade: Standard nitrile gloves may degrade.[1] Double-glove or use Silver

Shield/Viton laminate gloves if direct contact is likely.[1]

Absorb: Do not use paper towels (increases surface area for evaporation).[1] Use

vermiculite, diatomaceous earth, or specific organic solvent pillows.[1]
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Decontaminate: Scrub the surface with a detergent solution after solid waste removal.[1]

Disposal: All absorbent materials must be bagged and tagged as Solid Halogenated

Hazardous Waste.

Spill Detected 1. Don PPE:
Viton/Nitrile + Goggles

2. Contain:
Vermiculite/Pillows

3. Collect:
Scoop to HDPE Jar

4. Label:
'Solid Halogenated Waste'

Click to download full resolution via product page

Figure 2: Immediate Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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